2-((2-(3-methylpiperidin-1-yl)quinolin-8-yl)oxy)-N-(4-(trifluoromethoxy)phenyl)acetamide

• IUPAC Name: 2-[2-(3-methylpiperidin-1-yl)quinolin-8-yl]oxy-N-[4-(trifluoromethoxy)phenyl]acetamide
• InChI: InChI=1S/C24H24F3N3O3/c1-16-4-3-13-30(14-16)21-12-7-17-5-2-6-20(23(17)29-21)32-15-22(31)28-18-8-10-19(11-9-18)33-24(25,26)27/h2,5-12,16H,3-4,13-15H2,1H3,(H,28,31)
• InChI Key: HLLBAEUCDWXANR-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCN(C1)C2=NC3=C(C=CC=C3OCC(=O)NC4=CC=C(C=C4)OC(F)(F)F)C=C2
• Molecular Formula: C24H24F3N3O3
• Molecular Weight: 459.5 g/mol
• CAS No.: 921854-75-3

Description

2-((2-(3-methylpiperidin-1-yl)quinolin-8-yl)oxy)-N-(4-(trifluoromethoxy)phenyl)acetamide is a useful research compound. Its molecular formula is C24H24F3N3O3 and its molecular weight is 459.469. The purity is usually 95%.
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Scientific Research Applications

Molecular Structure and Coordination Properties

One area of focus has been the exploration of the compound's molecular structure and its coordination behavior in the context of forming complex structures. For instance, studies have examined how amide derivatives, similar in structure to the compound , coordinate with anions and how this coordination affects the molecular geometry and self-assembly into larger structures. Such insights are crucial for applications in material science and nanotechnology, where the precise control of molecular assembly and structure is key (Kalita & Baruah, 2010).

Synthetic Applications and Methodologies

The compound and its derivatives have been utilized in synthetic chemistry to create complex molecules through reactions that highlight the compound's versatility and reactivity. For example, novel synthesis methods have been developed to produce α-(acyloxy)-α-(quinolin-4-yl)acetamides, showcasing the compound's potential as a building block in organic synthesis. This has implications for pharmaceutical synthesis and the development of new materials (Taran et al., 2014).

Luminescent Properties and Sensitization

Research has also delved into the luminescent properties of lanthanide complexes involving aryl amide ligands related to the compound. These studies have implications for the development of new materials with specific optical properties, useful in sensors, lighting, and display technologies. The ability of these complexes to exhibit strong fluorescence and the factors influencing their emission properties have been a significant focus (Wu et al., 2006).

Antimicrobial and Antiprotozoal Activity

The compound's framework has been incorporated into molecules designed to evaluate antimicrobial and antiprotozoal activities. Such studies are foundational in the search for new therapeutic agents, particularly in addressing drug resistance issues. The synthesis of quinoxaline-oxadiazole hybrids, for example, has demonstrated promising activity against various pathogens, highlighting the potential of derivatives of this compound in contributing to the development of new antimicrobial agents (Patel et al., 2017).